Cas no 1710661-55-4 (5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one)

• Product Name: 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one
• CAS No: 1710661-55-4
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 5058893
• Update Time: 2025-10-20

5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

• Inchi： 1S/C7H6ClN3O/c1-11-6-4(3-9-11)2-5(8)7(12)10-6/h2-3H,1H3,(H,10,12)
• InChI Key： DHYTYSWQZASYHY-UHFFFAOYSA-N
• SMILES： ClC1C(NC2=C(C=NN2C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• XLogP3: 0.8
• Topological Polar Surface Area: 46.9

Additional information on 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

Introduction to 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS No. 1710661-55-4)

5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one, identified by its CAS number 1710661-55-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively explored for its potential in drug discovery. The presence of both chloro and methyl substituents in its structure enhances its reactivity and diversity, making it a valuable intermediate in the synthesis of more complex molecules.

The pyrazolo[3,4-b]pyridine core is a fused bicyclic system consisting of a pyrazole ring connected to a pyridine ring. This particular arrangement imparts a range of electronic and steric properties that can be exploited for designing molecules with specific biological activities. The chloro group at the 5-position and the methyl group at the 1-position are key functional elements that influence the compound's interactions with biological targets. These substituents can participate in various chemical reactions, including nucleophilic substitution, metal coordination, and hydrogen bonding, which are crucial for medicinal chemistry applications.

In recent years, there has been a growing interest in 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one due to its potential as a building block for the development of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer signaling pathways. The pyrazolopyridine scaffold is known for its ability to engage with a variety of biological targets, making it a versatile platform for drug design.

One of the most compelling aspects of 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis routes that leverage common reagents and conditions. This ease of preparation makes it an attractive candidate for high-throughput screening campaigns aimed at identifying lead compounds for further development. Additionally, the presence of both chloro and methyl groups provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties to specific biological needs.

The pharmacological profile of 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one has been studied in several preclinical models. Initial investigations have revealed that this compound exhibits modest activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to interact with proteins and enzymes has led to explorations in other therapeutic areas, such as inflammation and neurodegenerative diseases. The chloro group, in particular, has been shown to enhance binding affinity through halogen bonding interactions, a phenomenon that is increasingly recognized as an important factor in drug design.

Recent advances in computational chemistry have also contributed to the understanding of 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one's behavior. Molecular modeling studies have helped elucidate how this compound interacts with biological targets at the atomic level. These insights have guided the design of more potent derivatives by identifying key residues on the target protein that can be optimized through structural modifications. The integration of experimental data with computational predictions has accelerated the discovery process and improved the efficiency of hit-to-lead conversion.

The synthetic utility of 5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one extends beyond its applications in drug discovery. It serves as a valuable intermediate in the synthesis of more complex heterocyclic compounds used in materials science and agrochemicals. The versatility of this scaffold allows chemists to explore diverse chemical space, leading to novel molecules with unique properties. This adaptability underscores its importance as a research tool and a commercial product.

In conclusion,5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS No. 1710661-55-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing molecules with specific biological activities. As research continues to uncover new applications for this compound,5-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.